Cas no 81721-87-1 (6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one structure
81721-87-1 structure
Product Name:6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:81721-87-1
MF:C8H6N2O4
MW:194.144241809845
MDL:MFCD03425744
CID:703260
PubChem ID:2763683
Update Time:2024-10-27

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 6-NITRO-2H-1,4-BENZOXAZIN-3(4H)-ONE
    • 2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-
    • 6-nitro-4H-1,4-benzoxazin-3-one
    • 6-Nitro-4H-benzo[1,4]oxazin-3-one
    • 6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 6-Nitro-2H-1,4-benzoxazin-3(4H)-one (ACI)
    • AK-198/11159001
    • 6-nitro-2H-benzo[1,4]oxazin-3-one
    • N0999
    • MFCD03425744
    • SCHEMBL304014
    • 81721-87-1
    • 6-nitro-4-H-benzo[1,4]oxazin-3-one
    • SY038491
    • 3-Oxo-6-nitro-3,4-dihydro-2H-1,4-benzoxazine
    • EN300-26170
    • 6-nitro-2H-1,4-benzooxazin-3(4H)-one
    • 6-Nitro-2H-1,4-benzoxazin-3(4H)-one, 97%
    • AB14692
    • 2T-0299
    • 6-nitro-3-oxo-3,4-dihydro-(2H)-1,4-benzoxazine
    • 6-Nitro-2H-[1,4]benzoxazin-3(4H)-one
    • CS-0136884
    • DTXSID10377093
    • AKOS001299198
    • J-518953
    • Z220639074
    • 6-nitro-2,4-dihydro-1,4-benzoxazin-3-one
    • UPCMLD0ENAT5685869:001
    • STK661392
    • MDL： MFCD03425744
    • Inchi： 1S/C8H6N2O4/c11-8-4-14-7-2-1-5(10(12)13)3-6(7)9-8/h1-3H,4H2,(H,9,11)
    • InChI Key： UNYXDJBNODSRRC-UHFFFAOYSA-N
    • SMILES： O=C1COC2C(=CC([N+](=O)[O-])=CC=2)N1

Computed Properties

  • Exact Mass: 194.03300
  • Monoisotopic Mass: 194.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Melting Point: 236.0 to 240.0 deg-C
  • PSA: 84.15000
  • LogP: 1.58690
  • Sensitiveness: Easily hygroscopic

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

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6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Production Method

Production Method 1

79-04-9 79-04-9
81721-87-1 81721-87-1
Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile ;  0 °C; 1 h, 80 °C
Reference
Discovery of Selective and Orally Bioavailable Protein Kinase Cθ (PKCθ) Inhibitors from a Fragment Hit
George, Dawn M.; Breinlinger, Eric C.; Friedman, Michael; Zhang, Yang; Wang, Jianfei; et al, Journal of Medicinal Chemistry, 2015, 58(1), 222-236

Production Method 2

79-04-9 79-04-9
81721-87-1 81721-87-1
Reaction Conditions
1.1 Solvents: Acetone ;  0 °C; 0 °C → rt
1.2 Reagents: Triethylamine ;  30 min, rt
1.3 Solvents: Water ;  3 h, reflux
Reference
Potent, orally bioavailable, liver-selective stearoyl-CoA desaturase (SCD) inhibitors
Koltun, Dmitry O.; Zilbershtein, Timur M.; Migulin, Vasily A.; Vasilevich, Natalya I.; Parkhill, Eric Q.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4070-4074

Production Method 3

598-21-0 598-21-0
81721-87-1 81721-87-1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Chloroform ;  12 min, 40 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  15 min, 80 °C
Reference
Synthesis by microwave irradiation of a substituted benzoxazine parallel library with preferential relaxant activity for guinea pig trachealis
Caliendo, Giuseppe; Perissutti, Elisa; Santagada, Vincenzo; Fiorino, Ferdinando; Severino, Beatrice; et al, European Journal of Medicinal Chemistry, 2004, 39(10), 815-826

Production Method 4

79-04-9 79-04-9
81721-87-1 81721-87-1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Methyl isobutyl ketone ,  Water ;  rt → 0 °C
1.2 0 °C; 0 °C → rt; 7 h, reflux
Reference
Structure-activity relationship of human glutaminyl cyclase inhibitors having an N-(5-methyl-1H-imidazol-1-yl)propyl thiourea template
Tran, Phuong-Thao; Hoang, Van-Hai; Thorat, Shivaji A.; Kim, Sung Eun; Ann, Jihyae; et al, Bioorganic & Medicinal Chemistry, 2013, 21(13), 3821-3830

Production Method 5

79-04-9 79-04-9
81721-87-1 81721-87-1
Reaction Conditions
1.1 Reagents: Benzyltriethylammonium chloride ,  Sodium bicarbonate Solvents: Acetonitrile ;  0 - 5 °C; 40 min, 0 - 5 °C; 2 h, 80 °C
Reference
Synthesis of novel fused 2-aminobenzothiazole derivatives
Rajitha, Ch.; Vineel, B. George; Venkataiah, S.; Dubey, P. K., Indian Journal of Heterocyclic Chemistry, 2014, 24(2), 111-114

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Raw materials

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Preparation Products

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature

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